Cas no 667-27-6 (ethyl 2-bromo-2,2-difluoroacetate)

• Product Name: ethyl 2-bromo-2,2-difluoroacetate
• CAS No: 667-27-6
• MF: C₄H₅BrF₂O₂
• MW: 202.9821
• MDL: MFCD00042069
• CID: 39477
• PubChem ID: 24850259
• Update Time: 2025-05-20

ethyl 2-bromo-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• BROMODIFLUOROACETIC ACID ETHYL ESTER
• ETHYL BROMODIFLUOROACETATE
• Acetic acid, bromodifluoro-, ethyl ester
• 2,2-difluoro-2-bromoacetate ethyl
• difluorobromo ethyl acetate
• Ethyl 2,2-difluoro-2-bromoacetate
• Acetic acid, 2-bromo-2,2-difluoro-, ethyl ester
• 2-Bromo-2,2-difluoroacetic acid ethyl ester
• Difluorobromoacetic acid ethyl ester
• ethyl 2-bromo-2,2-difluoroacetate
• Ethylbromodifluoroacetate
• ethyl difluorobromoacetate
• Ethyl bromodifluoroacetate, 98%
• IRSJDVYTJUCXRV-UHFFFAOYSA-N
• ethyl 2-bromo-2,2-difluoro-acetate
• 2-Bromo-2,2-difluoro-1-ethoxyethan-1-one
• 2-Bromo-2,2-difluoro-1-ethoxy-1-oxoethane
• ethylbrom(difluor)acetat
• C4H5BrF2O2
• PubChem16953
• CBrF2COOCH2CH3
• ethyl bromo difl
• Ethyl bromodifluoroacetate,98%
• 667-27-6
• DTXSID40216845
• CS-D1417
• MFCD00042069
• F0001-2628
• ethyl bromo difluoro acetate
• 2-Bromo-2,2-difluoroacetic Acid Ethyl Ester; Bromodifluoroacetic Acid Ethyl Ester; Ethyl 2-Bromo-2,2-difluoroacetate; Ethyl Difluorobromoacetate
• FS-4453
• B1463
• DTXCID70139336
• Ethyl-2-bromo-2,2-difluoroacetate
• DB-029758
• Aceticacid,2-bromo-2,2-difluoro-,ethylester
• Q-102548
• ethyl bromo-alpha,alpha-difluoroacetate
• EN300-39190
• EINECS 211-567-0
• NS00036061
• ethyl bromo(difluoro)acetate
• IRSJDVYTJUCXRV-UHFFFAOYSA-
• UNII-2QFZ6JJ5YH
• bromodifluoro-acetic acid ethyl ester
• 2-bromo2,2-difluoroacetic acid ethyl ester
• AKOS005258594
• bromodifluoro acetic acid ethyl ester
• BCP11101
• BP-10583
• bromo-difluoro-acetic acid ethyl ester
• SCHEMBL162440
• ethyl 2-bromodifluoroacetate
• 2QFZ6JJ5YH

• MDL： MFCD00042069
• Inchi： 1S/C4H5BrF2O2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
• InChI Key： IRSJDVYTJUCXRV-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC([H])([H])C([H])([H])[H])(F)F
• BRN： 1906095

Computed Properties

• Exact Mass: 201.94400
• Monoisotopic Mass: 201.944098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.583 g/mL at 25 °C(lit.)
• Boiling Point: 112 °C/700 mmHg(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.387(lit.)
• Solubility: Soluble in most organic solvents.
• PSA: 26.30000
• LogP: 1.53720
• Solubility: Not determined.

ethyl 2-bromo-2,2-difluoroacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26-S36/37/39-S45-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 2-bromo-2,2-difluoroacetate

Recent Advances in the Application of Ethyl 2-Bromo-2,2-difluoroacetate (CAS 667-27-6) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-2,2-difluoroacetate (CAS 667-27-6) is a versatile fluorinated building block that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive bromodifluoroacetyl moiety, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of enzyme inhibitors, fluorinated analogs of natural products, and positron emission tomography (PET) tracers. The unique electronic properties imparted by the difluoroacetate group make this compound particularly valuable for modulating the pharmacokinetic properties of drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of ethyl 2-bromo-2,2-difluoroacetate in the synthesis of novel covalent kinase inhibitors. Researchers utilized this compound to introduce a reactive warhead that selectively targets cysteine residues in the ATP-binding pocket of tyrosine kinases. The resulting inhibitors showed improved selectivity profiles compared to traditional acrylamide-based inhibitors, with IC50 values in the low nanomolar range against several oncogenic kinases. This work underscores the growing importance of fluorinated electrophiles in targeted covalent inhibitor design.

In the field of radiopharmaceuticals, ethyl 2-bromo-2,2-difluoroacetate has emerged as a crucial precursor for the synthesis of fluorine-18 labeled compounds. A recent breakthrough reported in ACS Medicinal Chemistry Letters (2024) described a novel one-pot radiosynthesis method using this compound to prepare [18F]difluoroacetate derivatives for PET imaging. The method achieved radiochemical yields exceeding 60% and demonstrated excellent in vivo stability of the resulting tracers. This advancement addresses previous challenges in the preparation of metabolically stable fluorinated PET probes.

The compound's application extends to agrochemical research as well. A 2024 patent application by a major agrochemical company disclosed novel insecticidal compounds derived from ethyl 2-bromo-2,2-difluoroacetate. The fluorinated analogs showed enhanced photostability and systemic activity against resistant insect populations compared to their non-fluorinated counterparts. This development highlights the growing recognition of fluorinated compounds in addressing resistance issues in crop protection.

Recent synthetic methodology developments have further expanded the utility of ethyl 2-bromo-2,2-difluoroacetate. A 2023 Nature Communications paper reported a copper-catalyzed asymmetric difluoroalkylation reaction using this compound as the difluoroalkyl source. The method enables the efficient construction of chiral difluoromethylated compounds with excellent enantioselectivity (up to 99% ee), opening new avenues for the synthesis of fluorinated pharmaceuticals. This represents a significant advancement in asymmetric fluorination chemistry, which has traditionally been challenging.

Safety and handling considerations for ethyl 2-bromo-2,2-difluoroacetate have also been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology examined the compound's reactivity with biological nucleophiles, providing important insights for laboratory safety protocols. The research identified glutathione as an effective quenching agent for accidental exposures, contributing to improved safety guidelines for working with this reactive fluorinated compound.

Looking forward, the unique properties of ethyl 2-bromo-2,2-difluoroacetate position it as a key player in several emerging areas of chemical biology. Ongoing research is exploring its use in targeted protein degradation (PROTACs), fluorinated peptide therapeutics, and as a building block for mRNA vaccine components. The compound's versatility and the pharmaceutical industry's growing interest in fluorinated compounds suggest that its applications will continue to expand in the coming years.